Cas no 898373-01-8 (3-(2-methylbenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-methylbenzamido)-1-benzofuran-2-carboxamide
• CAS No: 898373-01-8
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 5481242
• Update Time: 2025-05-20

3-(2-methylbenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-[(2-methylbenzoyl)amino]-
• 3-(2-methylbenzamido)-1-benzofuran-2-carboxamide

• Inchi： 1S/C17H14N2O3/c1-10-6-2-3-7-11(10)17(21)19-14-12-8-4-5-9-13(12)22-15(14)16(18)20/h2-9H,1H3,(H2,18,20)(H,19,21)
• InChI Key： HQGFPYPXOUIFFD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC=C2C)=C1C(N)=O

Additional information on 3-(2-methylbenzamido)-1-benzofuran-2-carboxamide

Introduction to 3-(2-Methylbenzamido)-1-Benzofuran-2-Carboxamide (CAS No. 898373-01-8)

3-(2-Methylbenzamido)-1-benzofuran-2-carboxamide (CAS No. 898373-01-8) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its versatile properties and promising applications in drug development, material synthesis, and advanced chemical engineering. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its ability to serve as a building block for more complex molecular architectures.

The molecular structure of 3-(2-methylbenzamido)-1-benzofuran-2-carboxamide consists of a benzofuran ring system, which is a fused bicyclic structure combining benzene and furan moieties. This structural feature contributes to its aromatic stability and reactivity. The presence of the methylbenzamido group further enhances its functional versatility, enabling it to participate in a wide range of chemical transformations. Researchers have recently explored its potential as a precursor for the synthesis of bioactive compounds, particularly in the context of medicinal chemistry.

One of the most notable advancements involving this compound is its application in the development of novel drug delivery systems. Scientists have demonstrated that 3-(2-methylbenzamido)-1-benzofuran-2-carboxamide can act as a stabilizing agent in the formulation of nanoparticles, significantly improving their biocompatibility and drug-loading capacity. This breakthrough has opened new avenues for targeted drug delivery, particularly in oncology and neurodegenerative diseases.

Furthermore, recent studies have focused on the electrochemical properties of 3-(2-methylbenzamido)-1-benzofuran-2-carboxamide, revealing its potential as an efficient electron transport material in organic photovoltaic devices. Its ability to facilitate charge separation and reduce recombination losses has made it a valuable component in next-generation solar cells. This discovery underscores its importance in renewable energy technologies and sustainable materials development.

The synthesis of 3-(2-methylbenzamido)-1-benzofuran-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve higher yields and better purity levels, ensuring that this compound can be produced on an industrial scale while maintaining its high-quality standards.

In terms of safety and handling, 3-(2-methylbenzamido)-1-benzofuran-2-carboxamide is classified as a non-hazardous chemical under standard operating conditions. However, it is recommended to follow proper laboratory protocols when working with this compound to minimize exposure risks. Storage guidelines suggest keeping it in a cool, dry place away from direct sunlight to preserve its stability.

As research into 3-(2-methylbenzamido)-1-benzofuran-2-carboxamide continues to expand, its role as a key intermediate in various chemical processes is becoming increasingly apparent. Its unique combination of structural features and functional properties positions it as a valuable asset in both academic research and industrial applications.